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Compound of Interest

Compound Name: LQ23

Cat. No.: B15136801

Get Quote

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental protection. For a substance designated "LQ23," the correct procedure is

contingent on its precise chemical identity, as multiple, distinct substances are referred to by

similar names. This guide provides a comprehensive overview of the available information for

substances identified as "LQ23" or in a similar context, offering procedural guidance for their

safe handling and disposal.

Identifying Your "LQ23"
Initial research reveals that "LQ23" is not a unique chemical identifier. Several different

products and substances bear this or a similar designation. It is crucial to first identify the

specific "LQ23" in your possession by cross-referencing with the manufacturer's Safety Data

Sheet (SDS).

Potential "LQ23" Substances:

LQ23 (C24H24N4OS): A chemical compound with a specific molecular formula.[1]

Loxeal Istant 23: An adhesive product.[2]
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Wieland-K23: A copper-based semi-finished metal product.[3]

EL™2302 LQ: An electronic contact cleaner.[4]

Solenis LQ 39: A cleaning in place chemical containing sodium hydroxide.[5]

The disposal protocols for these substances vary significantly due to their different chemical

compositions and associated hazards.

General Hazardous Waste Disposal Procedures
For any laboratory chemical, a set of standardized procedures for waste management should

be followed. These are designed to protect personnel and the environment.

Core Principles of Chemical Waste Management:

Identification: A chemical is considered waste when it is no longer intended for use.

Labeling: All waste containers must be clearly labeled in English with "Hazardous Waste"

and the full chemical name(s). Abbreviations are not acceptable.[6]

Containerization: Waste must be stored in containers that are in good condition, compatible

with the chemical, and kept closed except when adding waste.[6][7]

Segregation: Incompatible wastes must be stored separately to prevent dangerous

reactions.[6][7]

Disposal: Never dispose of hazardous chemicals down the drain.[6] Contact your institution's

Environmental Health and Safety (EH&S) department to schedule a waste pickup.[6]

Specific Guidance for Potential "LQ23" Substances
Loxeal Istant 23 (Adhesive)
This product is identified as an irritant and a cyanoacrylate adhesive, which bonds skin and

eyes in seconds.[2]

Safety and Handling:
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Hazards: Irritating to eyes, respiratory system, and skin.[2]

Personal Protective Equipment (PPE): Avoid contact with skin and eyes. Do not breathe

vapor or spray.[2]

First Aid:

Skin Bonding: Pry the skin apart slowly, which can be eased with warm soapy water.[2]

Eye Bonding: Do not force eyelids apart. Apply a pad soaked in warm water and allow the

eye to separate. Seek medical assistance.[2]

Disposal Considerations:

The Safety Data Sheet for Loxeal Istant 23 does not provide specific disposal instructions.

However, based on its characteristics as an adhesive, it should be disposed of as a chemical

waste. Allow the product to fully cure before disposal, if possible, as the cured adhesive is

generally less hazardous.

Wieland-K23 (Copper Alloy)
This product is a metal in massive form and is not classified as a hazardous substance under

the Globally Harmonized System (GHS).[3] However, activities that generate dust, smoke, or

fumes can pose health hazards.[3]

Safety and Handling:

Hazards: The solid form poses no significant health hazard. Dust and fumes can be harmful

if inhaled.[3]

PPE: Protective gloves and goggles are recommended during processing. Use a suitable

industrial gas mask if workplace limits for dust are exceeded.[3]

Disposal Considerations:

As a non-hazardous solid, this material can likely be recycled as scrap metal. Consult with your

institution's waste management program for guidance on recycling metal alloys.
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EL™2302 LQ (Electronic Contact Cleaner)
This product is a highly flammable liquid and vapor that can be fatal if swallowed and enters

airways. It causes skin and serious eye irritation and may cause respiratory irritation,

drowsiness, or dizziness.[4]

Safety and Handling:

Hazards: Highly flammable, aspiration hazard, skin/eye/respiratory irritant.[4]

PPE: Wear appropriate personal protective equipment.[4]

First Aid: In case of eye contact, rinse cautiously with water for several minutes. If

swallowed, immediately call a poison center or doctor; do not induce vomiting. If on skin,

take off contaminated clothing and rinse skin with water.[4]

Disposal Considerations:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4]

This is a flammable liquid and must be handled as hazardous waste. Do not dispose of it in

the regular trash or down the drain.

Solenis LQ 39 (Cleaning Chemical)
This product contains sodium hydroxide and is corrosive.[5]

Safety and Handling:

Hazards: Causes severe skin burns and eye damage.[5]

PPE: Wear protective gloves, protective clothing, and eye or face protection.[5]

First Aid:

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[5]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5]

Disposal Considerations:

Dilute with plenty of water. Do not allow it to enter the drainage system, surface, or ground

water.[5]

For large spills, dyke to collect the liquid and use a neutralizing agent. Absorb with liquid-

binding material and collect in suitable containers for disposal.[5]

This product should be disposed of as corrosive hazardous waste.

General Disposal Workflow for Hazardous
Chemicals
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste.
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General Chemical Waste Disposal Workflow

Waste Generation & Identification

Segregation & Storage

Disposal Request & Pickup

Final Disposition

Chemical is identified as waste

Consult Safety Data Sheet (SDS) for hazards

Select compatible, labeled waste container

Segregate from incompatible chemicals

Store in a designated, safe location

Contact Environmental Health & Safety (EH&S)

Schedule a waste pickup

Properly document the waste

EH&S collects and transports waste

Waste is treated and disposed of
 in accordance with regulations
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Caption: A flowchart illustrating the key steps for the safe and compliant disposal of hazardous

chemical waste in a laboratory setting.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for the chemical you are using and follow all applicable federal, state, and local

regulations, as well as your institution's specific policies and procedures for hazardous waste

disposal.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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